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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B153818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Glycofurol, a versatile solvent and penetration enhancer used in

pharmaceutical formulations. The information is compiled to assist researchers, scientists, and

drug development professionals in maintaining the integrity and performance of this excipient.

Chemical and Physical Properties
Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a clear,

colorless to slightly yellow, almost odorless liquid. It is miscible with water and many organic

solvents, making it a valuable component in a variety of pharmaceutical preparations.

Table 1: Physicochemical Properties of Glycofurol
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Property Value

Chemical Name
α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-

poly(oxy-1,2-ethanediyl)

CAS Number 31692-85-0

Molecular Formula (C₂H₄O)nC₅H₁₀O₂

Appearance Clear, colorless to slightly yellow liquid

Solubility
Miscible with water, ethanol, and other organic

solvents

Boiling Point 100-145 °C at 0.4 mm Hg

Density Approximately 1.09 g/mL at 25 °C

Stability Profile
Glycofurol is generally considered a stable compound under recommended storage

conditions. However, like many organic molecules, it can be susceptible to degradation under

certain environmental stresses.

General Stability:

Glycofurol is stable under normal ambient temperatures and pressures.[1]

It is combustible and should be kept away from open flames and high temperatures.

Incompatibility has been noted with strong oxidizing agents.[2][3]

Forced Degradation Studies: Forced degradation studies are crucial for understanding the

intrinsic stability of a substance and for developing stability-indicating analytical methods. While

specific quantitative data from forced degradation studies on Glycofurol is not readily available

in the public domain, general principles of such studies, as outlined by the International Council

for Harmonisation (ICH) guidelines, would apply. These studies typically involve exposing the

substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and light.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b153818?utm_src=pdf-body
https://www.benchchem.com/product/b153818?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/31692-85-0-A0262289-GB-en.pdf
http://www.phexcom.com/Content/pdf/Glycofurol.pdf
https://m.chemicalbook.com/CASEN_31692-85-0.htm
https://www.benchchem.com/product/b153818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Storage Conditions
To ensure the long-term stability and quality of Glycofurol, the following storage conditions are

recommended based on information from various suppliers and safety data sheets:

Table 2: Recommended Storage Conditions for Glycofurol

Condition Recommendation Rationale

Container
Store in a well-closed

container.[2]

To prevent contamination and

exposure to air and moisture.

Atmosphere

Storage under an inert

atmosphere, such as nitrogen,

is recommended.[2]

To minimize oxidative

degradation.

Temperature

Store in a cool, dry place.[2]

Specific recommendations

often state to store below

+30°C or between 10°C -

25°C.[3][4]

To slow down potential

degradation reactions.

Light Exposure Protect from light.[2]
To prevent photolytic

degradation.

Incompatibilities
Store separately from strong

oxidizing agents.[2][3]

To avoid potentially hazardous

reactions.

Potential Degradation Pathways
While specific degradation pathways for Glycofurol have not been extensively detailed in the

available literature, potential degradation can be inferred from its chemical structure, which

contains an ether linkage and a primary alcohol. The tetrahydrofurfuryl group itself can also be

susceptible to degradation.

Below is a theoretical representation of a potential degradation pathway focusing on the

tetrahydrofurfuryl alcohol moiety, which could be initiated by oxidation.
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Glycofurol
(Tetrahydrofurfuryl alcohol polyethylene glycol ether)
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Caption: Theoretical oxidative degradation of the Glycofurol primary alcohol.

Experimental Protocols: A General Approach to
Forced Degradation Studies
The following is a generalized experimental protocol for conducting a forced degradation study

on Glycofurol, based on ICH Q1A(R2) guidelines. This protocol should be adapted and

validated for specific laboratory conditions and analytical methods.

Objective: To investigate the intrinsic stability of Glycofurol under various stress conditions and

to identify potential degradation products.

Materials:

Glycofurol

Hydrochloric acid (HCl), 1N

Sodium hydroxide (NaOH), 1N

Hydrogen peroxide (H₂O₂), 3%

High-purity water

Acetonitrile (HPLC grade)

pH meter

HPLC system with a suitable detector (e.g., UV, MS)

Photostability chamber
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Oven

Methodology:

Preparation of Stock Solution: Prepare a stock solution of Glycofurol in a suitable solvent

(e.g., a mixture of acetonitrile and water).

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 1N HCl and keep at a specified temperature

(e.g., 60°C) for a defined period. Neutralize the solution before analysis.

Base Hydrolysis: Mix the stock solution with 1N NaOH and keep at a specified

temperature (e.g., 60°C) for a defined period. Neutralize the solution before analysis.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and store at room

temperature for a defined period.

Thermal Degradation: Expose a solid or liquid sample of Glycofurol to dry heat in an oven

at a high temperature (e.g., 80°C) for a defined period.

Photostability: Expose the Glycofurol solution to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200-watt hours/square meter in a photostability chamber.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

Analyze the samples using a validated stability-indicating HPLC method to determine the

remaining concentration of Glycofurol and to detect any degradation products.

The workflow for such a study can be visualized as follows:
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Caption: General workflow for a forced degradation study of Glycofurol.

Conclusion
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Glycofurol is a stable excipient when stored under the recommended conditions of a cool, dry,

and dark environment, preferably under an inert atmosphere and in a well-closed container. It

is crucial to avoid contact with strong oxidizing agents. While specific quantitative data on its

degradation under stress conditions are limited in publicly available literature, adherence to the

outlined storage and handling guidelines will ensure its quality and performance in

pharmaceutical applications. For critical applications, it is recommended to perform in-house

stability studies to establish appropriate handling and formulation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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